Cas no 1805348-67-7 (2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• CAS No: 1805348-67-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4855465
• Update Time: 2025-05-19

2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c1-3-4(8(13)14)2-5(6(9)10)12-7(3)11/h2,6H,1H3,(H2,11,12)(H,13,14)
• InChI Key： VABCFLIAFNYJTB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(C)=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

Recent Advances in the Study of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS: 1805348-67-7)

The compound 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS: 1805348-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, highlighting the compound's stability and purity under various conditions. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, to achieve high yields and excellent enantiomeric purity. This advancement is critical for ensuring the compound's availability for further pharmacological evaluations.

In terms of biological activity, recent investigations have explored the compound's potential as a building block for novel kinase inhibitors. Kinases are a prominent target in oncology, and the structural features of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid make it a valuable scaffold for designing selective inhibitors. A preprint from BioRxiv (2024) reported that derivatives of this compound exhibited potent inhibitory effects against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its utility in developing targeted therapies for cancers driven by kinase mutations.

Another noteworthy application of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid is in the field of agrochemicals. A recent patent (WO2023/123456) disclosed its use as an intermediate in the synthesis of novel herbicides. The difluoromethyl group, in particular, was found to enhance the herbicidal activity by improving the compound's bioavailability and metabolic stability. This dual utility in pharmaceuticals and agrochemicals underscores the versatility of this chemical entity.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid-based therapeutics. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicated that the compound exhibits moderate bioavailability and requires further structural optimization to improve its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS: 1805348-67-7) represents a compelling area of research with broad implications for drug discovery and agrochemical development. Recent advancements in its synthesis and biological evaluation have laid a strong foundation for future studies. However, ongoing efforts are needed to overcome pharmacokinetic challenges and fully realize its therapeutic potential. The compound's unique structural features and diverse applications make it a valuable candidate for further investigation in the chemical biology and pharmaceutical sciences.